Cas no 38695-07-7 (1-chloro-4-(4-fluorophenoxy)benzene)

• Product Name: 1-chloro-4-(4-fluorophenoxy)benzene
• CAS No: 38695-07-7
• MF: C₁₂H₈ClFO
• MW: 222.642725944519
• CID: 5529838
• Update Time: 2025-06-29

1-chloro-4-(4-fluorophenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-(4-fluorophenoxy)benzene

• Inchi： 1S/C12H8ClFO/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12/h1-8H
• InChI Key： LGVLYNMZQTZTQI-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(OC2=CC=C(F)C=C2)C=C1

Additional information on 1-chloro-4-(4-fluorophenoxy)benzene

1-Chloro-4-(4-Fluorophenoxy)Benzene: A Comprehensive Overview

1-Chloro-4-(4-fluorophenoxy)benzene (CAS No. 38695-07-7) is an organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound, also referred to as 4-(4-fluorophenoxy)-1-chlorobenzene, belongs to the class of aryl chlorides and is characterized by its aromatic ring system with substituents that influence its chemical properties and reactivity. The presence of both chlorine and fluorine atoms in its structure makes it a versatile molecule with potential applications in drug discovery, agrochemicals, and advanced materials.

The molecular structure of 1-chloro-4-(4-fluorophenoxy)benzene consists of a benzene ring substituted at the para position with a phenoxy group (C6H4O-) and a chlorine atom. The phenoxy group itself is further substituted at the para position with a fluorine atom, creating a symmetrical arrangement that enhances the molecule's stability. This symmetry contributes to its unique electronic properties, which have been explored in recent studies on aromatic heterocycles and their derivatives.

Recent research has focused on the synthesis and characterization of 1-chloro-4-(4-fluorophenoxy)benzene, particularly its role as an intermediate in the production of more complex aromatic compounds. For instance, studies published in 2023 have highlighted its use as a precursor in the synthesis of biologically active molecules, such as kinase inhibitors and anti-inflammatory agents. The chlorine atom in the molecule serves as an electrophilic center, making it amenable to nucleophilic substitution reactions—a property that has been exploited in various organic transformations.

In terms of chemical reactivity, 1-chloro-4-(4-fluorophenoxy)benzene exhibits moderate reactivity under standard conditions. Its chlorine substituent can undergo substitution reactions with nucleophiles such as hydroxide ions or amines, leading to the formation of derivatives like phenols or anilines. The fluorine atom, on the other hand, imparts electron-withdrawing effects, which can influence the reaction kinetics and selectivity. This interplay between substituents makes the compound a valuable tool in medicinal chemistry for designing drugs with specific pharmacokinetic profiles.

The synthesis of 1-chloro-4-(4-fluorophenoxy)benzene typically involves multi-step processes that include Friedel-Crafts alkylation or coupling reactions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the phenoxy group with high precision, ensuring the molecule's purity and consistency.

From an application standpoint, 1-chloro-4-(4-fluorophenoxy)benzene has shown promise in the development of advanced materials. Its aromaticity and substituent effects make it a candidate for use in organic semiconductors and optoelectronic devices. Research published in 2023 demonstrates its potential as a building block for constructing two-dimensional materials with tailored electronic properties, opening new avenues for nanotechnology applications.

In conclusion, 1-chloro-4-(4-fluorophenoxy)benzene (CAS No. 38695-07-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and substituent effects make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and synthetic routes for this compound, its role in advancing scientific innovation is expected to grow further.